Cas no 1805378-40-8 (3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine)
3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine
-
- Inchi: 1S/C9H5F5N2O/c1-17-6-2-5(9(12,13)14)4(3-15)7(16-6)8(10)11/h2,8H,1H3
- InChI Key: VKMVDLYLSBZQCC-UHFFFAOYSA-N
- SMILES: FC(C1C=C(N=C(C(F)F)C=1C#N)OC)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 310
- XLogP3: 2.4
- Topological Polar Surface Area: 45.9
3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029042846-1g |
3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine |
1805378-40-8 | 97% | 1g |
$1,490.00 | 2022-04-01 |
3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine Related Literature
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine
Professional Introduction to 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805378-40-8)
3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine, with the CAS number 1805378-40-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class, which is renowned for its diverse biological activities and utility in drug development. The structural features of this molecule, particularly the presence of multiple fluorinated substituents and functional groups, make it a promising candidate for further exploration in synthetic chemistry and pharmacological research.
The molecular structure of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine consists of a pyridine core substituted with a cyano group at the 3-position, a difluoromethyl group at the 2-position, a methoxy group at the 6-position, and a trifluoromethyl group at the 4-position. These substituents contribute to the compound's unique electronic and steric properties, which are critical for its interaction with biological targets. The electron-withdrawing nature of the cyano and trifluoromethyl groups, combined with the electron-donating effect of the methoxy group, creates a complex balance that influences the compound's reactivity and biological activity.
In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine is particularly noteworthy, as fluorine atoms can significantly modulate the pharmacokinetic and pharmacodynamic properties of a molecule. This has led to extensive research into fluorinated pyridines as key structural motifs in drug discovery.
One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The pyridine scaffold is a fundamental building block in many drugs used to treat various diseases, including cancer, infectious diseases, and neurological disorders. By incorporating fluorinated substituents, researchers can fine-tune the properties of these molecules to achieve desired pharmacological effects. For instance, the difluoromethyl group can enhance lipophilicity and metabolic stability, while the trifluoromethyl group can improve binding affinity to enzymes and receptors.
Recent studies have demonstrated that compounds containing pyridine derivatives exhibit a wide range of biological activities. For example, pyridines have been shown to act as inhibitors of kinases, which are enzymes involved in cell signaling pathways that are often dysregulated in cancer. The structural features of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine make it a promising candidate for developing kinase inhibitors. Additionally, this compound may also have applications in other therapeutic areas, such as antiviral and anti-inflammatory drugs.
The synthesis of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The introduction of fluorinated groups often presents challenges due to their reactivity and sensitivity to environmental conditions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with increasing efficiency. Techniques such as cross-coupling reactions, metal-catalyzed transformations, and fluorochemical synthesis have been instrumental in developing this class of compounds.
The pharmacological evaluation of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine has been ongoing in several research laboratories. Initial studies have shown that this compound exhibits interesting interactions with various biological targets. For instance, it has been found to inhibit certain enzymes with high selectivity, suggesting its potential as a lead compound for drug development. Further investigation into its mechanism of action and pharmacokinetic properties is warranted to fully understand its therapeutic potential.
The use of computational methods has also played a crucial role in studying this compound. Molecular modeling techniques can provide insights into how the structure of 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine interacts with biological targets at the atomic level. These studies can help guide medicinal chemists in designing derivatives with improved properties. Additionally, computational methods can predict the metabolic pathways and potential side effects of this compound, which is essential for its safe use in humans.
In conclusion, 3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine (CAS No. 1805378-40-8) is a structurally complex and biologically relevant compound that holds great promise for future drug development. Its unique combination of functional groups makes it an attractive candidate for exploring new therapeutic strategies. With continued research and innovation in synthetic chemistry and pharmacology, this compound is likely to play an important role in addressing unmet medical needs.
1805378-40-8 (3-Cyano-2-(difluoromethyl)-6-methoxy-4-(trifluoromethyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)